Cas no 1849363-52-5 (3-Acetamido-2,2-difluoropropanoic acid)

• Product Name: 3-Acetamido-2,2-difluoropropanoic acid
• CAS No: 1849363-52-5
• MF: C₅H₇F₂NO₃
• MW: 167.110788583755
• MDL: MFCD30340003
• CID: 5607172
• PubChem ID: 126985287
• Update Time: 2025-05-22

3-Acetamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-2,2-difluoropropanoic acid
• EN300-869383
• 1849363-52-5
• 3-Acetamido-2,2-difluoropropanoic acid

• MDL： MFCD30340003
• Inchi： 1S/C5H7F2NO3/c1-3(9)8-2-5(6,7)4(10)11/h2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： PDNKOMHMAIQZFK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C)=O)F

Computed Properties

• Exact Mass: 167.03939941g/mol
• Monoisotopic Mass: 167.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Acetamido-2,2-difluoropropanoic acid

3-Acetamido-2,2-Difluoropropanoic Acid (CAS No. 1849363-52-5)

3-Acetamido-2,2-difluoropropanoic acid is a compound with the CAS registry number 1849363-52-5, representing a unique structure in the realm of organic chemistry. This compound is characterized by its fluorinated amino acid framework, which has garnered significant attention in recent years due to its potential applications in various fields, including drug development, biotechnology, and materials science. The molecule consists of a propanoic acid backbone with an acetamido group at the third position and two fluorine atoms at the second position, making it a derivative of fluorinated amino acids.

The synthesis of 3-acetamido-2,2-difluoropropanoic acid involves advanced chemical methodologies that ensure high purity and structural integrity. Researchers have explored various routes to optimize its production, including enzymatic synthesis, chemical fluorination techniques, and stereo-selective synthesis. These methods have been documented in recent studies, highlighting the importance of this compound as a building block for more complex molecules. Its ability to act as an intermediate in the synthesis of bioactive compounds has made it a valuable asset in modern chemistry.

Recent advancements in the study of fluorinated amino acids have revealed their unique properties, particularly in terms of stability and bioavailability. For instance, the presence of fluorine atoms in the structure of 3-acetamido-2,2-difluoropropanoic acid confers enhanced resistance to enzymatic degradation, making it a promising candidate for use in drug delivery systems. Additionally, its ability to participate in peptide bond formation has opened new avenues for its application in peptide therapeutics.

One of the most notable applications of this compound is its role as a precursor in the development of fluorinated peptides and modified amino acids. These derivatives have shown potential in targeting specific biological pathways, offering new possibilities for treating diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated that incorporating fluorinated residues into peptide sequences can significantly enhance their pharmacokinetic profiles, leading to improved therapeutic outcomes.

Moreover, the structural versatility of 3-acetamido-2,2-difluoropropanoic acid allows for its use in diverse chemical transformations. For example, it can serve as a starting material for synthesizing fluorinated analogs of natural amino acids, which are valuable tools for studying protein structure-function relationships. Its application in combinatorial chemistry has also been explored, enabling the creation of libraries of fluorinated compounds for high-throughput screening.

In terms of physical properties, this compound exhibits a melting point range consistent with other fluorinated carboxylic acids. Its solubility characteristics make it suitable for use in both aqueous and organic solvent systems, further enhancing its utility in laboratory settings. The compound's stability under various reaction conditions has also been thoroughly investigated, ensuring its reliability as a reagent in synthetic workflows.

The growing interest in fluorinated compounds within the scientific community has led to increased research into their biological roles and industrial applications. As part of this trend, 3-acetamido-2,2-difluoropropanoic acid continues to be a focal point for innovation. Its inclusion in recent patent filings underscores its commercial potential across multiple industries.

In conclusion, 3-acetamido-2,2-difluoropropanoic acid (CAS No. 1849363-52-5) stands out as a versatile and intriguing compound with a wide array of applications. Its unique chemical properties and promising biological profiles make it an essential component in contemporary research and development efforts. As scientific understanding advances and new technologies emerge, this compound is poised to play an even more significant role in shaping future innovations across various disciplines.